Cas no 20878-97-1 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-)

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- structure
20878-97-1 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
CAS No:20878-97-1
MF:C17H18O5
MW:302.321825504303
CID:289893
PubChem ID:442811
Update Time:2025-04-19

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)-
    • (3S)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
    • (3S)-Mucronulatol
    • Mucronulatol
    • (3S)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
    • CHEBI:7014
    • 20878-97-1
    • 3',7-dihydroxy-2',4'-dimethoxyisoflavan
    • CHEMBL253474
    • LMPK12080024
    • DTXSID70331959
    • (-)-Mucronulatol
    • Q27107401
    • Inchi: 1S/C17H18O5/c1-20-14-6-5-13(17(21-2)16(14)19)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-6,8,11,18-19H,7,9H2,1-2H3/t11-/m1/s1
    • InChI Key: NUNFZNIXYWTZMW-LLVKDONJSA-N
    • SMILES: O1C2C=C(C=CC=2C[C@@H](C2C=CC(=C(C=2OC)O)OC)C1)O

Computed Properties

  • Exact Mass: 302.11544
  • Monoisotopic Mass: 302.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 68.2Ų

Experimental Properties

  • Density: 1.279
  • Boiling Point: 473.7°Cat760mmHg
  • Flash Point: 240.3°C
  • Refractive Index: 1.606
  • PSA: 68.15

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3S)- Related Literature

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